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Compound of Interest

Compound Name: Di-o-cresyl phosphate

Cat. No.: B032854

Essential Safety and Handling Guide for Di-o-
cresyl Phosphate

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Di-o-cresyl phosphate in a laboratory setting. This guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Note on Di-o-cresyl phosphate and Tri-o-cresyl phosphate: Di-o-cresyl phosphate is a
component of the commercial mixture Tri-o-cresyl phosphate (TOCP). Due to the extensive
safety data available for TOCP and its similar chemical properties, the following
recommendations are based on the safe handling protocols for Tri-o-cresyl phosphate as a
conservative and protective measure.

Immediate Safety Information

Emergency Contact Information:
e Poison Control: 1-800-222-1222[1]
e CHEMTREC (24-Hour Emergency Response): 1-800-424-9300[1]

First-Aid Measures:
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 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[2][3]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
large amounts of soap and water. Seek medical attention if irritation develops or persists.[1]

[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention from an
ophthalmologist.[2][4]

 Ingestion: Do NOT induce vomiting. Give a slurry of activated charcoal in water to drink.
Seek immediate medical attention.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Di-o-cresyl
phosphate.
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PPE Category

Specification

Eye and Face Protection

Wear chemical splash goggles and a face
shield.[2]

Hand Protection

Wear chemical-resistant gloves. Recommended
materials include Butyl rubber, Polyvinyl Alcohol
(PVA), and Viton™. Always inspect gloves for

degradation or punctures before use.[1] See the

glove compatibility table below for more details.

Body Protection

Wear a chemically resistant apron or a full
chemical protection suit.[1][2] Recommended
materials include Tychem® BR, CSM, and TK.

[1]

Respiratory Protection

All work should be conducted in a well-
ventilated area, preferably within a chemical
fume hood.[3] If the potential for high exposure
exists, use a NIOSH-approved supplied-air
respirator with a full facepiece operated in a
pressure-demand or other positive-pressure
mode.[1] For concentrations up to 1 mg/m3, an
air-purifying respirator with an N95, R95, or P95

filter can be used.[5]

Glove Material Chemical Resistance for Tricresyl Phosphate (TCP)
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Breakthrough Time

Glove Material/Product . Degradation Rating
(minutes)
Barrier® > 360 E
Neoprene <10 P
Ansell SOL-VEX® > 360 E
Nitrile > 360 E
Butyl 45 E
Natural Rubber > 360 E

(Data sourced from Ansell Chemical Resistance Guide.[6] E=Excellent, P=Poor)

Operational Plan: Step-by-Step Handling Procedure

1. Pre-Handling Preparations:

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Don the required personal protective equipment as specified above.

Have spill control materials (e.g., absorbent pads, sand) and waste containers readily
available.

. Handling Di-o-cresyl phosphate:

Conduct all manipulations of Di-o-cresyl phosphate within a certified chemical fume hood.
Avoid direct contact with skin, eyes, and clothing.[7]

Use non-sparking tools to prevent ignition sources.[2]

Keep containers tightly closed when not in use.[3]

Do not eat, drink, or smoke in the handling area.|[3]

. Post-Handling Procedures:

Decontaminate all work surfaces and equipment.
Properly label and store any remaining Di-o-cresyl phosphate in a locked, well-ventilated
area, separated from strong oxidants.[2][3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/Ansell_7thEditionChemicalResistanceGuide.pdf
https://www.benchchem.com/product/b032854?utm_src=pdf-body
https://www.benchchem.com/product/b032854?utm_src=pdf-body
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://pubmed.ncbi.nlm.nih.gov/33237850/
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.benchchem.com/product/b032854?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33237850/
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

* Remove and dispose of contaminated gloves and other disposable PPE in a designated
hazardous waste container.
e Wash hands and any exposed skin thoroughly with soap and water.[7]

Disposal Plan

1. Waste Collection:

o Collect all waste containing Di-o-cresyl phosphate, including contaminated PPE and spill
cleanup materials, in a designated, labeled, and sealed container.
¢ Do not mix with other waste streams.[4]

2. Spill Cleanup:

o For small spills, absorb the liquid with sand or an inert absorbent material and place it in a
sealed container for disposal.[2]

o For large spills, dike the material to prevent spreading and contact emergency services.[3]

» Avoid allowing the chemical to enter drains or waterways.[2]

3. Final Disposal:

» Dispose of all waste materials through a licensed hazardous waste disposal company.
o Follow all local, state, and federal regulations for the disposal of toxic chemicals.[3][4]

Workflow for Safe Handling of Di-o-cresyl
phosphate
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Start:
Prepare for Handling

Don Appropriate PPE:

- Chemical Goggles & Face Shield
- Resistant Gloves (e.qg., Butyl, Viton)
- Chemical Resistant Apron/Suit
- Respirator (if needed)

Y

Work in a Certified
Chemical Fume Hood

Y

Handle Di-o-cresyl phosphate:
- Avoid direct contact
- Use non-sparking tools
- Keep containers closed
1

Accidental Spill

Y

Post-Handling Procedures:
- Decontaminate surfaces & equipment
- Properly store or dispose of chemical

Spill Response:
- Absorb with inert material
- Collect in sealed container
- Decontaminate area
Y l

Collect Waste:
- Contaminated PPE
- Spill cleanup materials
- Unused chemical

Y

Dispose of Waste:
- Use licensed hazardous waste service
- Follow all regulations

End:
Safe Completion

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Di-o-cresyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Di-o-cresyl
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032854#personal-protective-equipment-for-handling-
di-o-cresyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b032854?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8917143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8917143/
https://pubmed.ncbi.nlm.nih.gov/33237850/
https://pubmed.ncbi.nlm.nih.gov/33237850/
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.nordicbiolabs.se/kunskapsbank/understanding-permeation-test-for-chemical-resistant-gloves
https://www.nordicbiolabs.se/kunskapsbank/understanding-permeation-test-for-chemical-resistant-gloves
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/Ansell_7thEditionChemicalResistanceGuide.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.benchchem.com/product/b032854#personal-protective-equipment-for-handling-di-o-cresyl-phosphate
https://www.benchchem.com/product/b032854#personal-protective-equipment-for-handling-di-o-cresyl-phosphate
https://www.benchchem.com/product/b032854#personal-protective-equipment-for-handling-di-o-cresyl-phosphate
https://www.benchchem.com/product/b032854#personal-protective-equipment-for-handling-di-o-cresyl-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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